5-Methylpyrazolidin-3-one hydrochloride

Specification

• CAS No.: 10234-77-2
• Molecular Formula: C4H9ClN2O
• Molecular Weight: 136.58 g/mol
• IUPAC Name: 5-methylpyrazolidin-3-one;hydrochloride
• Standard InChI: InChI=1S/C4H8N2O.ClH/c1-3-2-4(7)6-5-3;/h3,5H,2H2,1H3,(H,6,7);1H
• Standard InChI Key: PBQPYEWCNDAHIM-UHFFFAOYSA-N
• SMILES: CC1CC(=O)NN1.Cl
• Canonical SMILES: CC1CC(=O)NN1.Cl

Introduction

Chemical Identity and Structure

Basic Chemical Information

5-Methylpyrazolidin-3-one hydrochloride is characterized by specific chemical identifiers that facilitate its recognition and classification in chemical databases. Table 1 summarizes the key chemical identifiers associated with this compound.

Table 1: Chemical Identifiers of 5-Methylpyrazolidin-3-one Hydrochloride

Parameter	Information
Common Name	5-Methylpyrazolidin-3-one hydrochloride
IUPAC Name	5-methylpyrazolidin-3-one;hydrochloride
CAS Registry Number	10234-77-2
Molecular Formula	C₄H₉ClN₂O
Molecular Weight	136.58 g/mol
InChI	InChI=1S/C4H8N2O.ClH/c1-3-2-4(7)6-5-3;/h3,5H,2H2,1H3,(H,6,7);1H
InChIKey	PBQPYEWCNDAHIM-UHFFFAOYSA-N
SMILES	CC1CC(=O)NN1.Cl
Parent Compound CID	312666 (5-Methyl-3-pyrazolidinone)

The chemical identity information establishes 5-Methylpyrazolidin-3-one hydrochloride as a well-defined chemical entity with specific structural characteristics.

Structural Characteristics

5-Methylpyrazolidin-3-one hydrochloride possesses a distinct molecular structure consisting of a five-membered heterocyclic ring containing two nitrogen atoms (forming an N-N bond), with a methyl substituent at the 5-position. The compound exists as the hydrochloride salt of the parent compound 5-Methyl-3-pyrazolidinone.

The structural features include:

• A pyrazolidinone ring system (five-membered ring with two adjacent nitrogen atoms)

• A carbonyl group (C=O) at position 3

• A methyl group (CH₃) at position 5

• A hydrochloric acid moiety forming the salt

This structure contributes to the compound's chemical reactivity and pharmaceutical potential.

Biological and Pharmacological Properties

5-Methylpyrazolidin-3-one hydrochloride belongs to a class of compounds known for their diverse biological activities. While specific pharmacological data for this exact compound is limited in the literature, related pyrazolidinone derivatives have demonstrated various biological effects that suggest potential applications for this compound.

The compound's structure, featuring a pyrazolidinone core, suggests possible activity in several biological pathways. Pyrazolidinone derivatives have been investigated for various pharmacological properties including:

• Potential anti-inflammatory activity

• Possible analgesic effects

• Enzyme inhibition potential

Further research is needed to fully characterize the specific biological activities of 5-Methylpyrazolidin-3-one hydrochloride.

Parameter	Information
GHS Pictogram	Warning
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation
	H319: Causes serious eye irritation
	H335: May cause respiratory irritation
Hazard Classes	Skin Irrit. 2 (100%)
	Eye Irrit. 2A (100%)
	STOT SE 3 (100%)
Precautionary Statements	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, etc.

These hazard classifications indicate that 5-Methylpyrazolidin-3-one hydrochloride requires careful handling with appropriate personal protective equipment to prevent skin and eye irritation, as well as respiratory tract irritation.

Applications in Chemical Research and Industry

5-Methylpyrazolidin-3-one hydrochloride serves as a valuable intermediate in various chemical synthesis pathways. Its applications span several domains of chemical research and pharmaceutical development.

Pharmaceutical Research

The compound is utilized in pharmaceutical research as:

• A building block for the synthesis of biologically active molecules

• A potential intermediate in the development of novel therapeutic agents

• A structural component in medicinal chemistry explorations

Chemical Synthesis

In chemical synthesis, 5-Methylpyrazolidin-3-one hydrochloride functions as:

• A reactive intermediate for creating more complex molecular structures

• A source of the pyrazolidinone scaffold for further derivatization

• A precursor for specialized chemical reagents

The presence of the heterocyclic ring with specific functional groups makes this compound particularly useful for targeted chemical transformations in organic synthesis.

Comparison with Related Compounds

5-Methylpyrazolidin-3-one hydrochloride shares structural similarities with several related compounds, but also possesses unique characteristics that distinguish it from these analogs.

Table 3: Comparison with Related Compounds

Compound	Molecular Formula	Key Differences	Similarities
5-Methyl-3-pyrazolidinone	C₄H₈N₂O	Parent compound (free base)	Same core structure
1-Methylpyrrolidin-3-one hydrochloride	C₅H₁₀ClNO	Different ring system (contains only one nitrogen)	Hydrochloride salt form
(3R,5S)-5-Methylpyrrolidin-3-ol hydrochloride	C₅H₁₂ClNO	Contains hydroxyl group instead of carbonyl; different ring system	Contains methyl group at 5-position
3-Amino-5-methylpyrazole	C₄H₇N₃	Contains amino group; aromatic ring	Contains methyl group; similar ring size

This comparison highlights the unique structural features of 5-Methylpyrazolidin-3-one hydrochloride relative to similar compounds, which contribute to its specific chemical behaviors and potential applications.

Current Research and Future Perspectives

Research on 5-Methylpyrazolidin-3-one hydrochloride continues to evolve, with potential applications expanding across various fields. Current research directions include:

• Exploration of novel synthetic routes to improve yield and purity

• Investigation of specific biological activities and structure-activity relationships

• Development of pharmaceutical applications based on the compound's properties

• Utilization as a building block for more complex molecular structures with targeted functionalities

Future research may focus on elucidating the full spectrum of biological activities of this compound and optimizing its synthesis for specific applications in pharmaceutical and chemical industries.